Cas no 18127-01-0 (3-(4-tert-butylphenyl)propanal)

3-(4-tert-butylphenyl)propanal is a versatile organic compound characterized by its alkyl aldehyde functional group. This compound exhibits high stability and resistance to oxidation, making it suitable for various applications. Its unique structural features provide improved solubility in organic solvents, enhancing its utility in synthetic reactions. The presence of the tert-butyl group confers additional stability, which is advantageous in processes requiring high thermal stability.

3-(4-tert-butylphenyl)propanal structure

18127-01-0 structure

Product Name:3-(4-tert-butylphenyl)propanal

CAS No:18127-01-0

MF:C₁₃H₁₈O

MW:190.281424045563

MDL:MFCD00169819

CID:50961

PubChem ID:64832

Update Time:2026-05-14

3-(4-tert-butylphenyl)propanal Chemical and Physical Properties

Names and Identifiers

- 3-(4-(tert-Butyl)phenyl)propanal
- BOURGEONAL
- 3-(4-tert-Butylphenyl)propanal
- 3-(4-tert-Butyl-phenyl)propionaldehyde
- EINECS 242-016-2
- para-tert-butylhydrocinnamaldehyde
- p-tert-Butyldihydrocinnamaldehyde
- p-tert-Butylhydrocinnamic aldehyde
- 4-(1,1-dimethylethyl)benzenepropanal
- 3-(4-tert-Butylphenyl)propionaldehyde
- 3-(4-tert-butylphenyl)propanal
- MDL： MFCD00169819
- Inchi： 1S/C13H18O/c1-13(2,3)12-8-6-11(7-9-12)5-4-10-14/h6-10H,4-5H2,1-3H3
- InChI Key： FZJUFJKVIYFBSY-UHFFFAOYSA-N
- SMILES： CC(C)(C)C1=CC=C(CCC=O)C=C1

Computed Properties

Exact Mass: 190.13600
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 14
Rotatable Bond Count: 4
Complexity: 170
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Surface Charge: 0
Tautomer Count: 2
XLogP3: 3.3

Experimental Properties

Density: 0.959
Boiling Point: 265.8°C (rough estimate)
Refractive Index: 1.5100
PSA: 17.07000
LogP: 3.11560
Sensitiveness: Air Sensitive

3-(4-tert-butylphenyl)propanal Security Information

Hazard Category Code： 22-43-51/53-62
Safety Instruction： 36/37-61
RTECS：DA8100070
Hazardous Material Identification：
HazardClass：IRRITANT
TSCA：Yes

3-(4-tert-butylphenyl)propanal Customs Data

HS CODE：2912299000
Customs Data：

China Customs Code:
2912299000

Overview:

2912299000. Other cyclic aldehydes without other oxygen-containing groups. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:5.5%. general tariff:30.0%

Declaration elements:

Product Name, component content, use to, Appearance of tetraformaldehyde

Summary:

2912299000. other cyclic aldehydes without other oxygen function. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:5.5%. General tariff:30.0%

3-(4-tert-butylphenyl)propanal Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Fluorochem	035895-5g	3-(4-tert-Butyl-phenyl)propionaldehyde	18127-01-0	95%	5g	￡58.00	2022-02-28
Fluorochem	035895-25g	3-(4-tert-Butyl-phenyl)propionaldehyde	18127-01-0	95%	25g	￡210.00	2022-02-28
Fluorochem	035895-100g	3-(4-tert-Butyl-phenyl)propionaldehyde	18127-01-0	95%	100g	￡839.00	2022-02-28
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.	B275274-5mg	Bourgeonal	18127-01-0	≥99%	5mg	￥570.00	2021-05-26
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.	B275274-25mg	Bourgeonal	18127-01-0	≥99%	25mg	￥2,430.00	2021-05-26
Alichem	A014004341-250mg	3-(4'-Tert-butylphenyl)propionaldehyde	18127-01-0	97%	250mg	$484.80	2023-09-02
Alichem	A014004341-500mg	3-(4'-Tert-butylphenyl)propionaldehyde	18127-01-0	97%	500mg	$831.30	2023-09-02
Alichem	A014004341-1g	3-(4'-Tert-butylphenyl)propionaldehyde	18127-01-0	97%	1g	$1534.70	2023-09-02
TRC	B676650-10mg	Bourgeonal (>90%)	18127-01-0		10mg	$ 164.00	2023-09-08
TRC	B676650-100mg	Bourgeonal (>90%)	18127-01-0		100mg	$ 821.00	2023-09-08

3-(4-tert-butylphenyl)propanal Production Method

Production Method 1

1746-23-2

18127-01-0

81561-77-5

Reaction Conditions

1.1 Reagents: Hydrogen Catalysts: Rhodium (α,ω-Bis(diphenylphosphino)poly(ethylene glycol) complexes and chloro c…) , Poly(oxy-1,2-ethanediyl), α-(diphenoxyphosphinyl)-ω-[(diphenoxyphosphinyl)oxy]- (rhodium complexes and chloro-rhodium complexes and dichloro-Ru and Pd …) Solvents: Toluene , Polyethylene glycol ; 5 MPa, rt → 80 °C; 6 h, 80 °C; 80 °C → rt

Reference

Approach for Catalyst-Product Separation Using Recyclable Liquid Phase Catalysis

Panda, Anil G.; et al, Industrial & Engineering Chemistry Research, 2010, 49(18), 8360-8364

3-(4-tert-butylphenyl)propanal Raw materials

4-tert-Butylstyrene

3-(4-tert-butylphenyl)propanal Preparation Products

3-(4-tert-butylphenyl)propanal Suppliers

Suzhou Senfeida Chemical Co., Ltd

Gold Member

Audited Supplier

(CAS:18127-01-0)BOURGEONAL

Order Number:sfd634

Stock Status:in Stock

Quantity:200kg

Purity:99.9%

Pricing Information Last Updated:Friday, 19 July 2024 14:32

Price ($):discuss personally

Email:sales2@senfeida.com

Product Official Link

Amadis Chemical Company Limited

Gold Member

Audited Supplier

(CAS:18127-01-0)3-(4-tert-butylphenyl)propanal

Order Number:A881005

Stock Status:in Stock

Quantity:25g/100g

Purity:99%

Pricing Information Last Updated:Friday, 30 August 2024 11:02

Price ($):197.0/622.0

Email:sales@amadischem.com